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Compound of Interest

Compound Name: Methyl formate-D4

Cat. No.: B12304694

Get Quote

Introduction: The Versatility of Isotopically Labeled
C1 Building Blocks
In the landscape of modern organic synthesis and drug development, the precise installation of

deuterium atoms offers a powerful tool for modifying molecular properties and elucidating

complex reaction mechanisms. Deuterium-labeled compounds are instrumental in

pharmacokinetic studies (to probe the kinetic isotope effect), in metabolic profiling, and as

internal standards for mass spectrometry. Methyl formate-d4 (DCOOCD₃), a fully deuterated

isotopologue of the simplest ester, methyl formate, emerges as a versatile and strategic

reagent for introducing deuterated C1 fragments.

This guide provides an in-depth exploration of methyl formate-d4 as a reagent, moving

beyond a simple catalog of reactions to explain the underlying principles and practical

considerations for its use. We will cover its synthesis, its primary applications as a

deuterioformylating agent and as a precursor to other deuterated reagents, and its potential in

mechanistic studies. The protocols described herein are designed to be robust and adaptable

for researchers in both academic and industrial settings.
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Physicochemical and Safety Data
Before utilization, it is crucial to be familiar with the properties and handling requirements of the

reagent.

Property Value Reference(s)

Chemical Formula C₂D₄O₂ [1]

CAS Number 23731-40-0 [1]

Molecular Weight 64.09 g·mol⁻¹ N/A

Appearance Colorless liquid [2]

Boiling Point 32 °C [2]

Melting Point -100 °C [2]

Density ~0.99 g/cm³ at 25 °C [2]

Flash Point -19 °C (-2 °F) [2]

Safety and Handling: Methyl formate-d4 is extremely flammable, with a low flash point and

explosive vapor/air mixtures.[3] It should be handled in a well-ventilated fume hood, away from

all ignition sources.[1] Personal protective equipment (PPE), including safety goggles, flame-

retardant lab coat, and appropriate gloves, is mandatory. The substance is harmful if inhaled or

swallowed and can cause eye irritation.[1][3] Store refrigerated under an inert atmosphere.[1]

I. Synthesis of Methyl Formate-d4
The laboratory-scale synthesis of methyl formate-d4 is analogous to the established industrial

processes for its non-deuterated counterpart, primarily the esterification of formic acid with

methanol.[4] To achieve full deuteration (DCOOCD₃), deuterated starting materials are

required.

The most common method is the acid-catalyzed esterification of deuterated formic acid with

deuterated methanol.
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Caption: Fischer esterification for the synthesis of methyl formate-d4.

Protocol 1: Synthesis of Methyl Formate-d4 (DCOOCD₃)
This protocol is adapted from standard Fischer esterification procedures.[5] Due to the low

boiling point of the product, careful temperature control and an efficient distillation setup are

paramount.

Materials:

Methanol-d4 (CD₃OD)

Formic acid-d₂ (DCOOD) or Formic acid-d (DCOOH)

Anhydrous Calcium Chloride (CaCl₂) or Sulfuric Acid-d₂ (D₂SO₄) as catalyst

Anhydrous Sodium Sulfate (Na₂SO₄) for drying

Procedure:

Reaction Setup: Assemble a fractional distillation apparatus. The round-bottom flask should

be equipped with a magnetic stir bar and a heating mantle. Ensure all glassware is

thoroughly dried.

Charging the Flask: In the round-bottom flask, combine methanol-d4 (1.0 eq) and formic

acid-d₂ (1.1 eq). Cool the mixture in an ice bath.
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Catalyst Addition: Slowly add the catalyst. If using D₂SO₄, add a few drops catalytically. If

using anhydrous CaCl₂, add it as a desiccant (0.5 eq).[4] Formic acid itself is acidic and can

self-catalyze the reaction, but an additional catalyst accelerates it.[4]

Distillation: Gently heat the reaction mixture. The product, methyl formate-d4, has a very

low boiling point (32 °C).[2] Carefully collect the distillate that comes over at 31-33 °C. It is

crucial to avoid overheating, which can lead to co-distillation of the methanol-d4 starting

material.

Workup and Purification:

Wash the collected distillate with a saturated aqueous sodium bicarbonate solution to

neutralize any remaining acid, followed by a brine wash.

Dry the organic layer over anhydrous sodium sulfate.

A final, careful fractional distillation will yield pure methyl formate-d4.

Causality and Insights: The use of a desiccant or a Dean-Stark trap (for larger scales) is critical

as the reaction produces water (or D₂O), and the esterification is an equilibrium process.

Removing the water drives the reaction toward the product side.[6] The low boiling point of

methyl formate allows for its continuous removal from the reaction mixture via distillation, which

also serves to shift the equilibrium favorably.[5]

II. Application in Deuterioformylation Reactions
A primary application of methyl formate-d4 is in the N-formylation of primary and secondary

amines to produce N-formyl-d compounds. This reaction is a cornerstone of organic synthesis,

as formamides are key intermediates in pharmaceuticals and precursors for isocyanides.[2][6]

The reaction typically proceeds via nucleophilic acyl substitution, catalyzed by a strong, non-

nucleophilic base.
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Caption: Base-catalyzed N-deuterioformylation of an amine.

Protocol 2: N-Deuterioformylation of Morpholine
This protocol is adapted from the work of Deutsch et al. on the base-catalyzed formylation of

amines using unlabeled methyl formate.[7]

Materials:

Morpholine

Methyl formate-d4 (DCOOCD₃)

1,5,7-Triazabicyclo[4.4.0]dec-5-ene (TBD)

Anhydrous solvent (e.g., THF or Acetonitrile)

Procedure:

Preparation: In a flame-dried, inert-atmosphere flask, dissolve morpholine (1.0 mmol) in the

anhydrous solvent (2 mL).

Reagent Addition: Add methyl formate-d4 (1.2 mmol, 1.2 eq).

Catalysis: Add TBD (0.05 mmol, 5 mol%) to the solution.
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Reaction: Stir the mixture at room temperature. Monitor the reaction progress by TLC or GC-

MS. The reaction is often complete within a few hours.

Workup:

Upon completion, concentrate the reaction mixture under reduced pressure.

Purify the residue by silica gel column chromatography (e.g., using a gradient of ethyl

acetate in hexanes) to afford the pure N-formyl-d-morpholine.

Trustworthiness and Validation: The progress of this reaction can be easily validated. In ¹H

NMR, the disappearance of the N-H proton signal of the starting amine and the appearance of

a characteristic formyl singlet (which will be absent in the deuterated product) confirm the

reaction. In ¹³C NMR, the formyl carbon will appear as a triplet due to C-D coupling. Mass

spectrometry will show the expected mass increase corresponding to the incorporation of the

DCO group.

III. Application as a Precursor for Deuterated
Reagents
While not a direct deuteromethylating agent, methyl formate-d4 is a stable, easily handled

precursor to methanol-d4 via reduction. Methanol-d4 is a widely used reagent for introducing

the trideuteromethyl (-CD₃) group. This two-step sequence provides an alternative to handling

gaseous reagents often used to synthesize methanol-d4.

The reduction of esters to alcohols is a fundamental transformation, typically achieved with

strong reducing agents like lithium aluminum hydride (LiAlH₄) or through catalytic

hydrogenolysis.[8]

Caption: Reduction of methyl formate-d4 yields two deuterated methanols.

Protocol 3: Catalytic Hydrogenolysis to Methanol-d4
This protocol is based on the catalytic hydrogenolysis of methyl formate over copper-based

catalysts.[8][9]

Materials:
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Methyl formate-d4 (DCOOCD₃)

Copper-based catalyst (e.g., Cu-spinel or CuO/Cr₂O₃)

High-pressure reactor (autoclave)

Hydrogen gas (H₂)

Anhydrous solvent (e.g., THF)

Procedure:

Catalyst Activation: Place the copper catalyst in the autoclave. Reduce the catalyst in situ

under a flow of H₂ at elevated temperature (e.g., 250 °C for 2 hours) as per the catalyst

manufacturer's specifications.[8]

Reaction Setup: After activation, cool the reactor under an inert atmosphere. Introduce a

solution of methyl formate-d4 in the anhydrous solvent.

Hydrogenolysis: Seal the reactor, purge with H₂, and then pressurize to the desired pressure

(e.g., 20-50 bar). Heat the reactor to the reaction temperature (e.g., 150-200 °C) with

vigorous stirring.

Monitoring: Monitor the reaction by observing the pressure drop of H₂.

Workup:

After the reaction is complete, cool the reactor to room temperature and carefully vent the

excess H₂.

Filter the reaction mixture to remove the catalyst.

The resulting solution contains a mixture of methanol-d4 (CD₃OD) and methanol-d1

(DCH₂OH). These can be separated from the solvent by careful distillation.

Expertise and Causality: The reduction of the ester DCOOCD₃ yields two distinct deuterated

methanol molecules. The deuterated methyl portion (-OCD₃) is reduced to methanol-d4

(CD₃OD). The deuterated formyl portion (D-C=O) is reduced to methanol-d1 (DCH₂OH). For
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applications requiring specifically the -CD₃ group, subsequent purification or direct use of the

mixture may be considered depending on the downstream application's tolerance for the -CH₂D

isotopologue.

IV. Application in Mechanistic Studies
The strategic placement of deuterium in methyl formate-d4 provides a powerful tool for

elucidating reaction mechanisms. By tracking the deuterium label, chemists can determine the

fate of specific atoms throughout a transformation.

Conceptual Application: Probing Decarbonylation vs. Hydrolysis Consider a reaction where

methyl formate is an intermediate. A key question might be whether it undergoes hydrolysis

(reaction with water) or decarbonylation (loss of CO).

Scenario: A reaction produces both methanol and carbon monoxide. It is hypothesized that

they form from the decomposition of a methyl formate intermediate.[2]

Experiment: Introduce methyl formate-d4 (DCOOCD₃) into the reaction.

Analysis and Interpretation:

If the primary products are methanol-d4 (CD₃OD) and carbon monoxide (CO), it strongly

supports a unimolecular decomposition pathway where the D-C bond is not cleaved.

If the products include formic acid-d (DCOOH) and methanol-d4 (CD₃OD), it suggests a

hydrolysis pathway is active.

The presence of deuterated hydrogen gas (D₂) or methane-d (CD₄) could indicate more

complex decomposition or radical pathways.

By using isotopically labeled methyl formate, a clear and unambiguous distinction between

competing mechanistic pathways can often be achieved, providing authoritative evidence for

the proposed mechanism.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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